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Compound of Interest

Compound Name: Sacubitril sodium

Cat. No.: B1680483

For researchers and drug development professionals, the integrity of scientific discovery
extends to the responsible management of chemical compounds. The proper disposal of
sacubitril sodium, a neprilysin inhibitor, is a critical component of laboratory safety and
environmental stewardship. Adherence to established protocols not only ensures a safe
working environment but also complies with stringent regulatory frameworks governing
pharmaceutical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
for sacubitril sodium. Key safety measures include:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles with side-shields, and a lab coat. In case of dust formation, a suitable
respirator should be used.[1][2]

» Ventilation: Always handle sacubitril sodium in a well-ventilated area to avoid the formation
and inhalation of dust and aerosols.[3]

« Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. Absorb
the spill with an inert material (e.g., diatomite, universal binders) and collect it in a suitable,
closed container for disposal.[1][4] Decontaminate the affected surfaces.[1] Discharge into
the environment must be avoided.[2][3]
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Step-by-Step Disposal Protocol

The disposal of sacubitril sodium, as with all pharmaceutical waste, is regulated by agencies
such as the Environmental Protection Agency (EPA).[5][6] The following procedure outlines the
recommended steps for its proper disposal:

e Segregation: Isolate waste sacubitril sodium from other laboratory waste streams. It should
be collected in a dedicated, clearly labeled, and sealed container.

» Containerization: The chemical should be kept in suitable and closed containers for disposal.
[3] Contaminated packaging, such as empty vials, should also be treated as waste.
Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or
they can be punctured to prevent reuse and disposed of in a sanitary landfill.[3]

» Licensed Disposal: Arrange for the collected waste to be handled by a licensed chemical
destruction plant or a hazardous waste disposal company.[3][7]

« Incineration: The preferred method of disposal is controlled incineration with flue gas
scrubbing.[3] This ensures the complete destruction of the active pharmaceutical ingredient.

o Regulatory Compliance: Ensure that all federal, state, and local regulations for
pharmaceutical waste disposal are strictly followed.[4][7] Some states may have more
stringent regulations than federal laws.[5]

¢ Avoid Improper Disposal: Do not discharge sacubitril sodium into sewer systems, and do
not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3] The EPA, under
Subpart P of the Resource Conservation and Recovery Act (RCRA), prohibits the flushing of
hazardous waste pharmaceuticals.[6]

Quantitative Data from Safety Data Sheets

For quick reference, the following table summarizes key identification and hazard information
for sacubitril sodium.
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Identifier Value Reference
CAS Number 149690-05-1 [1][3][8]
Molecular Formula C24H28NNaO5 [1][3]
Molecular Weight 433.47 g/mol [1]

H319: Causes serious eye
irritation. H413: May cause

Hazard Statements ) [1]
long lasting harmful effects to

aquatic life.

_ P264, P273, P280,
Precautionary Statements [1]
P305+P351+P338, P501

Experimental Workflow for Disposal

The logical flow for the proper disposal of sacubitril sodium is outlined in the diagram below.
This workflow ensures that all safety and regulatory considerations are met at each stage of
the process.

Click to download full resolution via product page
Caption: Workflow for the proper disposal of sacubitril sodium.

By adhering to these detailed procedures, laboratory professionals can ensure the safe
handling and environmentally responsible disposal of sacubitril sodium, thereby upholding
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the highest standards of laboratory practice and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Sacubitril Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680483#sacubitril-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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